Cas no 2228875-62-3 (2-1-(oxolan-2-yl)cyclopropylacetic acid)

• Product Name: 2-1-(oxolan-2-yl)cyclopropylacetic acid
• CAS No: 2228875-62-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6494087
• PubChem ID: 165646446
• Update Time: 2025-05-28

2-1-(oxolan-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(oxolan-2-yl)cyclopropylacetic acid
• 2-[1-(oxolan-2-yl)cyclopropyl]acetic acid
• 2228875-62-3
• EN300-1818809

• Inchi： 1S/C9H14O3/c10-8(11)6-9(3-4-9)7-2-1-5-12-7/h7H,1-6H2,(H,10,11)
• InChI Key： GTNLZIHBFKRFJT-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(oxolan-2-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(oxolan-2-yl)cyclopropylacetic acid (CAS No. 2228875-62-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 2-1-(oxolan-2-yl)cyclopropylacetic acid (CAS No. 2228875-62-3) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its cyclopropylacetic acid backbone and oxolan-2-yl substitution, serves as a critical building block in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 2-1-(oxolan-2-yl)cyclopropylacetic acid," "CAS 2228875-62-3 applications," and "cyclopropyl derivatives in medicine," reflecting its growing relevance.

The molecular structure of 2-1-(oxolan-2-yl)cyclopropylacetic acid combines a strained cyclopropane ring with a tetrahydrofuran (oxolane) moiety, offering exceptional stereochemical control and reactivity. Such features make it invaluable in asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical production. Recent trends highlight demand for "bioactive cyclopropane derivatives" and "heterocyclic acid intermediates," aligning with this compound's role in developing kinase inhibitors and anti-inflammatory agents.

From a synthetic perspective, CAS 2228875-62-3 is often synthesized via [1,3]-dipolar cycloaddition or ring-opening reactions of oxolan-2-yl precursors, methodologies frequently discussed in peer-reviewed journals. Its acetic acid functionality allows further derivatization, enabling the creation of esters, amides, and other pharmacophores. Industry reports emphasize searches for "scalable synthesis of cyclopropylacetic acids" and "chiral auxiliaries for heterocycles," underscoring the need for efficient production routes.

In drug development, the 2-1-(oxolan-2-yl)cyclopropyl scaffold demonstrates improved metabolic stability and membrane permeability compared to linear analogs. This aligns with current interests in "oral bioavailability enhancement" and "fragment-based drug design." Notably, its application extends to agrochemicals, where cyclopropane-containing compounds are explored for eco-friendly pesticides, resonating with global "green agrochemical" initiatives.

Analytical characterization of 2228875-62-3 typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for pharmaceutical use. Quality control discussions often include "HPLC methods for cyclopropane acids" and "spectral data of oxolane derivatives," reflecting industry standards. Furthermore, computational studies on its conformational behavior provide insights for molecular docking simulations, a trending subtopic in "AI-driven drug discovery."

Regulatory and safety profiles of 2-1-(oxolan-2-yl)cyclopropylacetic acid adhere to REACH and ICH guidelines, with non-hazardous classification under standard handling conditions. This positions it favorably against stricter environmental regulations, a key concern in "sustainable chemical manufacturing" debates. Storage recommendations emphasize inert atmospheres to preserve the cyclopropyl ring's integrity, addressing common queries about "stability of strained ring systems."

Market analyses project growth for cyclopropylacetic acid derivatives, driven by their expanding role in protease inhibitors and CNS-targeting therapeutics. Patent landscapes reveal increasing filings combining oxolane and cyclopropane motifs, particularly in antiviral research—a sector amplified by post-pandemic R&D investments. Searches for "novel small-molecule scaffolds" and "privileged structures in medicinal chemistry" further validate this trajectory.

In conclusion, 2-1-(oxolan-2-yl)cyclopropylacetic acid (CAS No. 2228875-62-3) represents a nexus of innovation across multiple disciplines. Its structural elegance, synthetic adaptability, and therapeutic potential continue to inspire research, making it a compound of enduring significance in modern chemistry.